Cas no 1528350-73-3 (4-(cyclohexylmethyl)pyrrolidine-3-carboxylic acid)

4-(Cyclohexylmethyl)pyrrolidine-3-carboxylic acid is a chiral pyrrolidine derivative featuring a cyclohexylmethyl substituent at the 4-position and a carboxylic acid functionality at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules due to its rigid cyclohexyl group and polar carboxyl group, which enhance binding affinity and solubility. Its stereochemistry allows for selective interactions in asymmetric synthesis, making it valuable for constructing complex scaffolds in medicinal chemistry. The cyclohexyl moiety contributes to lipophilicity, while the pyrrolidine core offers conformational restraint, improving target specificity. This compound is suitable for derivatization into amides, esters, or salts, expanding its utility in drug discovery and agrochemical applications.
4-(cyclohexylmethyl)pyrrolidine-3-carboxylic acid structure
1528350-73-3 structure
Product Name:4-(cyclohexylmethyl)pyrrolidine-3-carboxylic acid
CAS No:1528350-73-3
MF:C12H21NO2
MW:211.30064368248
CID:6101618
PubChem ID:80401249
Update Time:2025-07-02

4-(cyclohexylmethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(cyclohexylmethyl)pyrrolidine-3-carboxylic acid
    • 3-Pyrrolidinecarboxylic acid, 4-(cyclohexylmethyl)-
    • AKOS018964416
    • 1528350-73-3
    • EN300-1457616
    • 4-(cyclohexylmethyl)pyrrolidine-3-carboxylicacid
    • Inchi: 1S/C12H21NO2/c14-12(15)11-8-13-7-10(11)6-9-4-2-1-3-5-9/h9-11,13H,1-8H2,(H,14,15)
    • InChI Key: SBDLQFLTBVOHIJ-UHFFFAOYSA-N
    • SMILES: N1CC(CC2CCCCC2)C(C(O)=O)C1

Computed Properties

  • Exact Mass: 211.157228913g/mol
  • Monoisotopic Mass: 211.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • Density: 1.072±0.06 g/cm3(Predicted)
  • Boiling Point: 358.3±35.0 °C(Predicted)
  • pka: 3.86±0.40(Predicted)

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Additional information on 4-(cyclohexylmethyl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 4-(cyclohexylmethyl)pyrrolidine-3-carboxylic acid (CAS No. 1528350-73-3)

4-(cyclohexylmethyl)pyrrolidine-3-carboxylic acid (CAS No. 1528350-73-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its IUPAC name or CAS number, belongs to the class of pyrrolidine derivatives, which are widely explored for their potential applications in drug discovery and material science. Its molecular framework, featuring a cyclohexylmethyl group attached to a pyrrolidine-3-carboxylic acid backbone, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for pyrrolidine-based compounds has surged, driven by their role in developing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly interested in 4-(cyclohexylmethyl)pyrrolidine-3-carboxylic acid due to its potential as a building block for designing novel pharmaceutical agents. Its carboxylic acid functionality allows for further derivatization, enabling the creation of prodrugs or targeted delivery systems. This aligns with the growing trend of precision medicine and personalized therapeutics, which dominate current biomedical research discussions.

The synthesis of 4-(cyclohexylmethyl)pyrrolidine-3-carboxylic acid typically involves multi-step organic reactions, including cyclohexylation and pyrrolidine ring formation. Advanced techniques such as asymmetric catalysis and green chemistry approaches are increasingly employed to enhance yield and sustainability—a topic of high relevance in today's eco-conscious scientific community. The compound's physicochemical properties, such as solubility and stability, are critical for its application in formulation development, another hot topic in pharmaceutical innovation.

From a commercial perspective, 4-(cyclohexylmethyl)pyrrolidine-3-carboxylic acid is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its CAS registry number (1528350-73-3) ensures precise identification in global chemical databases, a feature highly valued by professionals conducting literature reviews or patent searches. The compound's regulatory status and safety data are also frequently searched topics, reflecting the industry's emphasis on compliance and risk assessment.

Emerging applications of 4-(cyclohexylmethyl)pyrrolidine-3-carboxylic acid include its use in peptide mimetics and small molecule libraries for high-throughput screening. These applications tie into broader trends like AI-driven drug discovery and computational chemistry, where such compounds serve as valuable inputs for machine learning models predicting bioactivity. As the scientific community continues to explore its potential, this compound remains a subject of academic publications and industry reports, solidifying its relevance in modern chemical research.

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